Cas no 1345202-12-1 (6-bromopyridin-3-yl methanesulfonate)

• Product Name: 6-bromopyridin-3-yl methanesulfonate
• CAS No: 1345202-12-1
• MF: C₆H₆BrNO₃S
• MW: 252.085739612579
• MDL: MFCD28660357
• CID: 5613550
• PubChem ID: 119084907
• Update Time: 2025-06-08

6-bromopyridin-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1345202-12-1
• 6-bromopyridin-3-yl methanesulfonate
• (6-bromopyridin-3-yl) methanesulfonate
• 3-Pyridinol, 6-bromo-, 3-methanesulfonate
• EN300-3267273

• MDL： MFCD28660357
• Inchi： 1S/C6H6BrNO3S/c1-12(9,10)11-5-2-3-6(7)8-4-5/h2-4H,1H3
• InChI Key： CCFIMDAYHWFHHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OS(C)(=O)=O

Computed Properties

• Exact Mass: 250.92518g/mol
• Monoisotopic Mass: 250.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.752±0.06 g/cm3(Predicted)
• Boiling Point: 376.8±42.0 °C(Predicted)
• pka: -4.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-bromopyridin-3-yl methanesulfonate

Recent Advances in the Application of 6-Bromopyridin-3-yl Methanesulfonate (CAS: 1345202-12-1) in Chemical Biology and Pharmaceutical Research

6-Bromopyridin-3-yl methanesulfonate (CAS: 1345202-12-1) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras). The compound's unique reactivity profile, stemming from both the bromopyridine moiety and methanesulfonate leaving group, enables diverse chemical transformations that are valuable for drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in generating selective JAK2 inhibitors through palladium-catalyzed cross-coupling reactions. The researchers utilized 6-bromopyridin-3-yl methanesulfonate as a precursor to create a series of novel pyridine derivatives showing nanomolar potency against JAK2 while maintaining excellent selectivity over other JAK isoforms. This work underscores the compound's significance in developing targeted therapies for myeloproliferative disorders.

In the field of chemical biology, 6-bromopyridin-3-yl methanesulfonate has found application as a chemical probe for protein labeling. A recent Nature Chemical Biology publication (2024) described its use in developing covalent inhibitors for cysteine-containing proteins. The methanesulfonate group serves as an excellent leaving group for nucleophilic substitution reactions with protein thiols, while the bromopyridine moiety allows for subsequent functionalization through cross-coupling chemistry.

The compound's stability and solubility profile have also made it attractive for PROTAC development. Research teams at several pharmaceutical companies have incorporated 6-bromopyridin-3-yl methanesulfonate into their PROTAC linker designs, as reported at the 2023 ACS National Meeting. The ability to introduce diverse functional groups at both reactive sites enables fine-tuning of PROTAC properties, including cell permeability and target engagement.

Recent synthetic methodology developments have expanded the utility of 1345202-12-1. A 2024 Advanced Synthesis & Catalysis paper presented a novel photoredox-catalyzed arylation protocol using this compound as substrate, achieving excellent yields under mild conditions. This advancement addresses previous challenges in functionalizing the pyridine core while preserving the methanesulfonate group.

From a safety and handling perspective, updated Material Safety Data Sheets (2024 revision) indicate that 6-bromopyridin-3-yl methanesulfonate requires standard precautions for brominated compounds, with particular attention to avoiding inhalation and skin contact. Proper personal protective equipment including nitrile gloves and safety goggles is recommended when handling this material in laboratory settings.

The commercial availability of 6-bromopyridin-3-yl methanesulfonate has improved significantly in the past year, with multiple suppliers now offering the compound at research and bulk scales. Current pricing trends suggest increasing demand, particularly from pharmaceutical companies engaged in kinase inhibitor development programs. Analytical standards for this compound have also become more widely available, facilitating quality control in research applications.

Future research directions for this compound are likely to focus on its application in DNA-encoded library technology and fragment-based drug discovery. Preliminary results presented at the 2024 EFMC International Symposium suggest that the dual reactivity of 6-bromopyridin-3-yl methanesulfonate makes it particularly valuable for generating diverse screening libraries with enhanced three-dimensional character.